Cas no 21864-26-6 (POTASSIUM TANTALUM ISOPROPOXIDE)

• Product Name: POTASSIUM TANTALUM ISOPROPOXIDE
• CAS No: 21864-26-6
• MF: C₁₈H₄₂KO₆Ta
• MW: 574.568694591522
• CID: 912074
• PubChem ID: 121233693
• Update Time: 2025-08-05

POTASSIUM TANTALUM ISOPROPOXIDE Chemical and Physical Properties

Names and Identifiers

• POTASSIUM TANTALUM ISOPROPOXIDE
• v in isopropanol (metals basis)
• 21864-26-6
• 2-Propanol, potassium tantalum(5+) salt (6:1:1)

• MDL： MFCD00210644
• Inchi： 1S/6C3H7O.K.Ta/c6*1-3(2)4;;/h6*3H,1-2H3;;/q6*-1;+1;+5
• InChI Key： DGYDIVXTNROXOD-UHFFFAOYSA-N
• SMILES： [Ta+5].[K+].[O-]C(C)C.[O-]C(C)C.[O-]C(C)C.[O-]C(C)C.[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 574.21000
• Monoisotopic Mass: 574.20984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Boiling Point: 210-220°C/0.1mm
• Flash Point: 210-220°C/0.1mm
• PSA: 69.21000
• LogP: 5.20380
• Sensitiveness: Moisture Sensitive

POTASSIUM TANTALUM ISOPROPOXIDE Security Information

• Hazardous Material transportation number：UN3274
• HazardClass：3
• PackingGroup：II

Additional information on POTASSIUM TANTALUM ISOPROPOXIDE

POTASSIUM TANTALUM ISOPROPOXIDE: A Comprehensive Overview

POTASSIUM TANTALUM ISOPROPOXIDE, also known by its CAS number 21864-26-6, is a compound of significant interest in the fields of materials science and catalysis. This compound, which can be represented as KTa(OiPr)₅, is a potassium salt of tantalum isopropoxide. The name itself highlights the key components: potassium (K), tantalum (Ta), and isopropoxide (OiPr). The combination of these elements gives rise to a compound with unique chemical properties and potential applications in various industries.

The synthesis of POTASSIUM TANTALUM ISOPROPOXIDE typically involves the reaction of tantalum oxide with isopropyl alcohol in the presence of potassium hydroxide. This reaction is carried out under controlled conditions to ensure the formation of the desired product. The resulting compound is a white crystalline solid, which is soluble in polar solvents such as ethanol and water. Its solubility makes it suitable for use in solution-based processes, including catalytic applications.

Recent studies have explored the use of POTASSIUM TANTALUM ISOPROPOXIDE as a precursor for the synthesis of tantalum-based materials. For instance, researchers have utilized this compound to prepare tantalum oxide thin films, which are widely used in electronic devices due to their high dielectric constant and thermal stability. The ability of POTASSIUM TANTALUM ISOPROPOXIDE to form high-quality thin films makes it a valuable material in the semiconductor industry.

In addition to its role as a precursor, POTASSIUM TANTALUM ISOPROPOXIDE has also been investigated for its catalytic properties. The compound has been found to act as an effective catalyst in various organic reactions, including esterification and oxidation reactions. Its catalytic activity is attributed to the presence of active sites on the surface of the compound, which facilitate the adsorption and activation of reactant molecules.

The application of POTASSIUM TANTALUM ISOPROPOXIDE extends beyond traditional catalysis and materials science. Recent research has highlighted its potential use in energy storage systems, particularly in the development of advanced capacitors and batteries. The high dielectric constant and excellent thermal stability of tantalum-based materials derived from this compound make them ideal candidates for use in energy storage devices.

Moreover, POTASSIUM TANTALUM ISOPROPOXIDE has been studied for its role in environmental remediation. Researchers have explored its ability to remove heavy metals from contaminated water through adsorption processes. The compound's high surface area and chemical stability make it a promising material for water treatment applications.

Despite its numerous applications, the use of POTASSIUM TANTALUM ISOPROPOXIDE is not without challenges. One major concern is its stability under certain conditions, particularly in the presence of moisture and oxygen. To address this issue, researchers have developed methods to improve the stability of the compound by modifying its synthesis conditions or incorporating stabilizing agents.

In conclusion, POTASSIUM TANTALUM ISOPROPOXIDE (CAS 21864-26-6) is a versatile compound with a wide range of applications in materials science, catalysis, energy storage, and environmental remediation. Its unique chemical properties make it an attractive candidate for various industrial processes. As research continues to uncover new applications and improve its performance, POTASSIUM TANTALUM ISOPROPOXIDE is poised to play an increasingly important role in advancing modern technologies.